Cas no 1946813-61-1 (3-bromo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-bromo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1946813-61-1
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• MDL: MFCD30377846
• CID: 5172778
• PubChem ID: 125725655
• Update Time: 2026-03-04

3-bromo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehy de
• 3-bromo-1-isopropyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 3-bromo-1-(1-methylethyl)-
• 3-bromo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde

• MDL： MFCD30377846
• Inchi： 1S/C7H9BrN2O/c1-5(2)10-3-6(4-11)7(8)9-10/h3-5H,1-2H3
• InChI Key： ONHFQWNSTYVTAS-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C=O)C(Br)=N1

Additional information on 3-bromo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde

Exploring the Properties and Applications of 3-bromo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1946813-61-1)

The compound 3-bromo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1946813-61-1) is a highly versatile pyrazole derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and agrochemical development. With its unique molecular structure featuring a bromine substituent and an aldehyde functional group, this compound serves as a valuable intermediate in the creation of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the design of bioactive compounds and specialty chemicals.

One of the key reasons for the growing popularity of 3-bromo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde is its role in medicinal chemistry. The pyrazole core is a common motif in many drug candidates, and the presence of the bromo group and aldehyde moiety allows for further functionalization, making it a crucial building block for small molecule therapeutics. Recent studies have explored its utility in the synthesis of kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted drug delivery.

In addition to its pharmaceutical applications, CAS No. 1946813-61-1 has found use in material science and catalysis. The aldehyde group enables it to participate in condensation reactions, making it a valuable precursor for heterocyclic compounds. This has led to its incorporation in the development of advanced polymers and ligands for metal-organic frameworks (MOFs), which are currently hot topics in sustainable chemistry and green energy solutions.

The synthesis and handling of 3-bromo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde require careful consideration of reaction conditions and purification techniques. Modern flow chemistry methods have been employed to optimize its production, addressing the demand for scalable and cost-effective processes. Furthermore, its stability under various pH conditions and compatibility with microwave-assisted synthesis have made it a favorite among chemists working on high-throughput screening and combinatorial chemistry.

From an SEO perspective, users frequently search for terms like "pyrazole aldehyde uses," "brominated pyrazole synthesis," and "CAS 1946813-61-1 suppliers." These queries reflect the compound's relevance in both academic and industrial settings. Additionally, questions such as "How to characterize 3-bromo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde?" and "What are the spectroscopic properties of this compound?" highlight the need for detailed technical information. Addressing these topics not only enhances the article's search engine visibility but also ensures it meets the needs of a diverse audience, from graduate students to R&D professionals.

Looking ahead, the potential of 3-bromo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde in emerging technologies such as artificial intelligence-driven drug discovery and nanotechnology cannot be overlooked. Its structural flexibility and reactivity make it a promising candidate for molecular docking studies and the development of smart materials. As research continues to uncover new applications, this compound is poised to remain a focal point in cutting-edge science and innovation.